Cas no 13343-79-8 (Benzene, 1,1'-[(1E)-1-buten-3-yne-1,4-diyl]bis-)

Benzene, 1,1'-[(1E)-1-buten-3-yne-1,4-diyl]bis- structure
13343-79-8 structure
Product Name:Benzene, 1,1'-[(1E)-1-buten-3-yne-1,4-diyl]bis-
CAS No:13343-79-8
MF:C16H12
MW:204.266484260559
CID:1233097
PubChem ID:1551512
Update Time:2025-04-20

Benzene, 1,1'-[(1E)-1-buten-3-yne-1,4-diyl]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[(1E)-1-buten-3-yne-1,4-diyl]bis-
    • 13343-79-8
    • AB-016/30004032
    • (4-phenyl-3-buten-1-ynyl)benzene
    • [(E)-4-phenyl-but-3-en-1-ynyl]-benzene
    • (E)-1,4-diphenylbutenyne
    • [(E)-4-phenylbut-1-en-3-ynyl]benzene
    • (E)-1,4-Diphenyl-but-3-en-1-yne
    • NSC 135177
    • 1,4-diphenylbutenyne
    • [(1E)-4-Phenyl-1-buten-3-ynyl]benzene #
    • 13141-45-2
    • Diphenyl-but-3-en-1-yne
    • Benzene, 1,1'-(1-buten-3-yne-1,4-diyl)bis-
    • (E)-but-1-en-3-yne-1,4-diyldibenzene
    • Inchi: 1S/C16H12/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-7,9-13H/b13-7+
    • InChI Key: LHNRWGOBPNCPKQ-NTUHNPAUSA-N
    • SMILES: C1(/C=C/C#CC2C=CC=CC=2)C=CC=CC=1

Computed Properties

  • Exact Mass: 204.094
  • Monoisotopic Mass: 204.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų
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